Cas no 1783582-44-4 (2,3,4,5-Tetrahydro-1,4-benzoxazepine-6-carboxylic acid)

• Product Name: 2,3,4,5-Tetrahydro-1,4-benzoxazepine-6-carboxylic acid
• CAS No: 1783582-44-4
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 6391719
• PubChem ID: 84664541
• Update Time: 2025-06-14

2,3,4,5-Tetrahydro-1,4-benzoxazepine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1128940
• 2,3,4,5-tetrahydro-1,4-benzoxazepine-6-carboxylic acid
• 1783582-44-4
• 2,3,4,5-Tetrahydro-1,4-benzoxazepine-6-carboxylic acid

• Inchi： 1S/C10H11NO3/c12-10(13)7-2-1-3-9-8(7)6-11-4-5-14-9/h1-3,11H,4-6H2,(H,12,13)
• InChI Key： AZOZKKWTOKEQDO-UHFFFAOYSA-N
• SMILES： O1CCNCC2C(C(=O)O)=CC=CC1=2

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 58.6Ų

Additional information on 2,3,4,5-Tetrahydro-1,4-benzoxazepine-6-carboxylic acid

Comprehensive Overview of 2,3,4,5-Tetrahydro-1,4-benzoxazepine-6-carboxylic acid (CAS No. 1783582-44-4)

The compound 2,3,4,5-Tetrahydro-1,4-benzoxazepine-6-carboxylic acid (CAS No. 1783582-44-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and medicinal chemistry research. Its unique structure, combining a benzoxazepine core with a carboxylic acid functional group, makes it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, inflammation modulation, and metabolic diseases. The growing demand for novel small molecule therapeutics has propelled this compound into the spotlight, especially in the context of structure-activity relationship (SAR) studies.

One of the key reasons for the popularity of 2,3,4,5-Tetrahydro-1,4-benzoxazepine-6-carboxylic acid is its role as a scaffold in medicinal chemistry. The benzoxazepine moiety is known for its bioisosteric properties, often serving as a replacement for other heterocycles to improve pharmacokinetic profiles. Recent studies have explored its derivatives for targeting G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their involvement in numerous physiological processes. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

From a synthetic chemistry perspective, the carboxylic acid group in 2,3,4,5-Tetrahydro-1,4-benzoxazepine-6-carboxylic acid offers excellent opportunities for further derivatization. It can be readily converted into amides, esters, or other functional groups, making it a valuable building block for combinatorial chemistry libraries. This adaptability is crucial for high-throughput screening (HTS) campaigns, a method frequently discussed in AI-driven drug discovery forums. The compound’s CAS No. 1783582-44-4 is often searched in databases like PubChem and Reaxys, reflecting its relevance in academic and industrial research.

Another area where this compound shows promise is in the development of neuroprotective agents. The benzoxazepine core has been linked to modulation of neurotransmitter systems, which is a trending topic in neuroscience research. With increasing global focus on neurodegenerative diseases such as Alzheimer’s and Parkinson’s, the demand for innovative chemical entities like 2,3,4,5-Tetrahydro-1,4-benzoxazepine-6-carboxylic acid continues to rise. Its potential to cross the blood-brain barrier (BBB) is another frequently searched aspect, as BBB permeability remains a critical challenge in CNS drug development.

In addition to its pharmaceutical applications, 2,3,4,5-Tetrahydro-1,4-benzoxazepine-6-carboxylic acid is also studied for its physicochemical properties. Researchers often investigate its logP, solubility, and stability under various conditions, which are essential parameters for drug-likeness assessments. These properties are frequently queried in computational chemistry platforms, where predictive modeling plays a pivotal role in modern drug design. The compound’s molecular weight and hydrogen bond donors/acceptors also make it compliant with Lipinski’s Rule of Five, a cornerstone in medicinal chemistry.

Environmental and regulatory considerations are another hot topic associated with this compound. As the pharmaceutical industry shifts toward green chemistry principles, the synthesis and handling of 2,3,4,5-Tetrahydro-1,4-benzoxazepine-6-carboxylic acid are scrutinized for sustainability. Questions about its biodegradability and ecotoxicity are common in regulatory discussions, reflecting the broader trend of environmental, social, and governance (ESG) compliance in chemical manufacturing.

In summary, 2,3,4,5-Tetrahydro-1,4-benzoxazepine-6-carboxylic acid (CAS No. 1783582-44-4) is a multifaceted compound with wide-ranging applications in drug discovery and development. Its structural features, including the benzoxazepine ring and carboxylic acid group, make it a valuable tool for researchers exploring GPCR modulators, neuroprotective agents, and small molecule therapeutics. As the scientific community continues to prioritize precision medicine and AI-driven drug discovery, this compound is poised to remain a key player in innovative pharmaceutical research.